2-(2-chloropyriMidin-4-yl)thiazole
Overview
Description
2-(2-chloropyriMidin-4-yl)thiazole is a chemical compound with the molecular formula C7H4ClN3S and a molecular weight of 197.64 . It is a derivative of thiazole, a heterocyclic compound that contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom .
Synthesis Analysis
The synthesis of 2-(2-chloropyriMidin-4-yl)thiazole and its derivatives often involves reactions with other heterocyclic compounds. For instance, a study described the synthesis of biologically active triazole and pyrazole compounds containing 2,4-disubstituted thiazole analogues from p-hydroxy benzaldehyde and phenyl hydrazine . Another study discussed the synthesis of 2-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylthiazoles .Molecular Structure Analysis
The molecular structure of 2-(2-chloropyriMidin-4-yl)thiazole is characterized by a thiazole ring attached to a pyrimidine ring. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The pyrimidine ring contains two nitrogen atoms and is also aromatic .Chemical Reactions Analysis
2-(2-chloropyriMidin-4-yl)thiazole and its derivatives have been studied for their reactivity in various chemical reactions. For example, 4-(pyridin-4-yl)thiazol-2-amine was synthesized and evaluated as a corrosion inhibitor for mild steel in 1 M HCl solution . The compound showed effective inhibition against mild steel corrosion .Physical And Chemical Properties Analysis
2-(2-chloropyriMidin-4-yl)thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents . Its physical and chemical properties, such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles, resemble those of pyridine and pyrimidine .Mechanism of Action
The mechanism of action of 2-(2-chloropyriMidin-4-yl)thiazole and its derivatives often involves interactions with biological targets. For instance, molecular docking studies have been used to evaluate the probable interactions of these compounds with the catalytic domain of the gram-positive S. aureus topoisomerase IV enzyme .
Future Directions
The future research directions for 2-(2-chloropyriMidin-4-yl)thiazole and its derivatives could involve further exploration of their biological activities and potential applications. For instance, molecular docking studies suggest that these compounds could be potential inhibitors for the novel SARS Cov-2 virus . Additionally, their synthesis, properties, and applications in various fields such as medicinal chemistry could be further investigated .
properties
IUPAC Name |
2-(2-chloropyrimidin-4-yl)-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3S/c8-7-10-2-1-5(11-7)6-9-3-4-12-6/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXTJGJJEJRAYDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1C2=NC=CS2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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